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For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the use of (S)-C33, a potent and
selective phosphodiesterase 9 (PDEY) inhibitor, in various cell culture applications. The
information presented here is intended to guide researchers in utilizing (S)-C33 for
investigating its effects on different cell types and signaling pathways.

Introduction to (S)-C33

(S)-C33 is a potent and selective inhibitor of phosphodiesterase 9 (PDE9), with an IC50 of 11
nM.[1] PDE9 is a cGMP-specific phosphodiesterase, and its inhibition by (S)-C33 leads to an
increase in intracellular cyclic guanosine monophosphate (cGMP) levels. This elevation in
cGMP can modulate various downstream signaling pathways, making (S)-C33 a valuable tool
for studying the roles of cGMP in diverse cellular processes, including cardiac hypertrophy,
cancer cell proliferation, and neuronal function.

Mechanism of Action

(S)-C33 exerts its biological effects by specifically inhibiting the enzymatic activity of PDE9.
This inhibition leads to the accumulation of intracellular cGMP, which in turn activates cGMP-
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dependent protein kinases (PKG). Activated PKG can then phosphorylate a variety of
downstream targets, leading to diverse cellular responses depending on the cell type.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 5/6 Tech Support


https://pubs.acs.org/doi/10.1021/acschemneuro.3c00431
https://www.benchchem.com/product/b609881/docs#application-notes-and-protocols-for-s-c33-in-cell-culture
https://www.benchchem.com/product/b609881/docs#application-notes-and-protocols-for-s-c33-in-cell-culture
https://www.benchchem.com/product/b609881/docs#application-notes-and-protocols-for-s-c33-in-cell-culture
https://www.benchchem.com/product/b609881/docs#application-notes-and-protocols-for-s-c33-in-cell-culture
https://www.benchchem.com/product/b609881?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609881?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609881?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

